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dihydrolactocerebroside

Cat. No.: B091782 Get Quote

An objective guide for researchers, scientists, and drug development professionals detailing

the structural and functional distinctions between N-Stearoyl-DL-dihydrolactocerebroside
and the well-studied lactosylceramide.

Executive Summary

This guide provides a comparative overview of N-Stearoyl-DL-dihydrolactocerebroside and

lactosylceramide. While lactosylceramide is a well-characterized glycosphingolipid with

established roles in cellular signaling, inflammation, and oxidative stress, there is a significant

lack of published experimental data specifically characterizing the biological activity and

physicochemical properties of N-Stearoyl-DL-dihydrolactocerebroside. Consequently, a

direct comparison based on experimental performance is not currently feasible.

This document will focus on a detailed comparison of their chemical structures and extrapolate

the potential functional implications of these differences based on the broader understanding of

sphingolipid biology. The information presented for lactosylceramide is supported by extensive

research, while the properties of N-Stearoyl-DL-dihydrolactocerebroside are largely inferred

from its structure and the known behavior of related dihydro-sphingolipids.
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The primary structural difference between lactosylceramide and N-Stearoyl-DL-
dihydrolactocerebroside lies in the saturation of the sphingoid base backbone.

Lactosylceramide contains a sphingosine moiety, which has a characteristic trans double bond

between C4 and C5. In contrast, N-Stearoyl-DL-dihydrolactocerebroside features a

dihydrosphingosine (or sphinganine) backbone, where this double bond is saturated.

Additionally, the specific compound in question is N-acylated with stearic acid and is a racemic

mixture ("DL").

Feature
N-Stearoyl-DL-
dihydrolactocerebroside

Lactosylceramide

Sphingoid Base
Dihydrosphingosine

(Sphinganine)
Sphingosine

Backbone Saturation
Saturated (no C4-C5 double

bond)

Unsaturated (C4-C5 trans

double bond)

Fatty Acyl Chain Stearic Acid (C18:0)
Variable (e.g., palmitic, stearic,

lignoceric acid)

Glycan Headgroup Lactose (Galactose-Glucose) Lactose (Galactose-Glucose)

Stereochemistry DL-racemic mixture Typically D-erythro

CAS Number 15373-20-3
4682-48-8 (for N-lignoceroyl

species)

Molecular Formula C48H93NO13
Variable, e.g., C48H91NO13

(for stearoyl species)

Molecular Weight 892.25 g/mol
Variable, e.g., 890.24 g/mol

(for stearoyl species)

This structural variance is expected to influence the physicochemical properties of the

molecules, such as membrane packing, lipid raft association, and interactions with enzymes

and receptors. Saturated lipids generally exhibit higher melting temperatures and can pack

more tightly in membranes compared to their unsaturated counterparts.
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Lactosylceramide Signaling Pathway
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Experimental Workflow for Lactosylceramide Studies
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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